Cas no 7403-65-8 (3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester)

• Product Name: 3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
• CAS No: 7403-65-8
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 566701
• PubChem ID: 244177
• Update Time: 2025-09-18

3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester
• 3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
• ethyl 3-hydroxy-2,2,4-trimethylpentanoate
• ethyl 3-hydroxy-2,2,4-trimethyl-pentanoate
• 2.2.4-Trimethyl-pentanol-(3)-saeure-(1)-aethylester
• 3-hydroxy-2,2,4-trimethyl-pentanoic acid ethyl ester
• 3-Hydroxy-2,2,4-trimethyl-valeriansaeure-aethylester
• 3-hydroxy-2,2,4-trimethyl-valeric acid ethyl ester
• AC1L6D4X
• AC1Q63VL
• AG-J-09421
• AR-1I8841
• CTK5D9215
• NSC54809
• 7403-65-8
• SCHEMBL13256822
• NSC-54809
• AKOS011685536
• CHEMBL2001295
• DTXSID50288230
• NCI60_004350
• starbld0033139

• Inchi： 1S/C10H20O3/c1-6-13-9(12)10(4,5)8(11)7(2)3/h7-8,11H,6H2,1-5H3
• InChI Key： XCXVWELTULZAKL-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives